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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B1505486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Orange 31 in various organic solvents. Due to the limited availability of precise
guantitative data in published literature, this document focuses on providing a robust
experimental protocol for researchers to determine the solubility of Disperse Orange 31 in
solvents relevant to their specific applications. The information presented herein is intended to
support research and development activities where the dissolution of this dye is a critical
parameter.

Introduction to Disperse Orange 31

Disperse Orange 31 is a monoazo dye belonging to the disperse class of colorants. These
dyes are characterized by their low water solubility and are primarily used for dyeing
hydrophobic fibers such as polyester, nylon, and cellulose acetate. The molecular structure of
Disperse Orange 31 (C19H19NsOa4) contributes to its hydrophobic nature, making its solubility
in organic solvents a key factor in its application in various industrial and research settings,
including ink formulations, polymer coloration, and potentially as a model compound in drug
delivery systems.

Solubility Data

Quantitative solubility data for Disperse Orange 31 in a range of common organic solvents is
not readily available in scientific literature. However, based on the behavior of structurally
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similar disperse dyes, such as Disperse Orange 3, a qualitative assessment of its likely
solubility can be inferred. The following table provides an illustrative summary of expected
solubility. Researchers are strongly encouraged to determine precise quantitative values
experimentally using the protocol outlined in this guide.

Expected Solubility

Organic Solvent Chemical Formula Polarity Index of Disperse Orange
31

Acetone CsHeO 5.1 Soluble
Ethanol C2Hs0H 4.3 Soluble
Toluene C7Hs 2.4 Soluble
Dimethyl Sulfoxide )

C2HeOS 7.2 Slightly Soluble
(DMSO)
Methanol CHsOH 5.1 Slightly Soluble
Ethyl Acetate CaHsO2 4.4 Likely Soluble
N,N-
Dimethylformamide CsH7NO 6.4 Likely Soluble
(DMF)
Chloroform CHCIs 4.1 Likely Soluble

Note: The expected solubility is based on data for the closely related Disperse Orange 3 (C.I.
11005) and should be experimentally verified for Disperse Orange 31.[1][2][3]

Experimental Protocol for Solubility Determination

The following detailed methodology describes the determination of the solubility of Disperse
Orange 31 in organic solvents using the equilibrium saturation method coupled with UV-Visible
spectrophotometry.

Principle
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This method is based on the Beer-Lambert Law, which establishes a linear relationship

between the absorbance of a solution and the concentration of the absorbing species. A

calibration curve is generated using a series of standard solutions of Disperse Orange 31 of

known concentrations. The solubility is then determined by measuring the absorbance of a

saturated solution and calculating the concentration from the calibration curve.

Materials and Equipment

Disperse Orange 31 (high purity)

Analytical grade organic solvents (e.g., acetone, ethanol, DMSO, etc.)

UV-Visible Spectrophotometer

Analytical balance (£ 0.0001 g)

Volumetric flasks (Class A)

Pipettes (Class A)

Temperature-controlled shaker or incubator

Syringe filters (0.45 pum, solvent-compatible)

Glass vials with screw caps

Magnetic stirrer and stir bars

Cuvettes (quartz or glass, appropriate for the solvent)

Experimental Procedure

Step 1: Determination of Maximum Absorbance Wavelength (Amax)

Prepare a dilute stock solution of Disperse Orange 31 in the chosen organic solvent.

Scan the UV-Visible spectrum of the solution over a wavelength range of approximately 350-
600 nm to identify the wavelength of maximum absorbance (Amax).
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e For azo dyes like Disperse Orange 3, the Amax in ethanol is approximately 443 nm and in
dimethyl sulfoxide is around 474 nm.[4] The Amax for Disperse Orange 31 is expected to be
in a similar range.

Step 2: Preparation of Standard Solutions and Calibration Curve

Accurately weigh a precise amount of Disperse Orange 31 and dissolve it in the selected
organic solvent to prepare a stock solution of a known concentration (e.g., 100 mg/L).

Perform serial dilutions of the stock solution to create a series of at least five standard
solutions with decreasing concentrations.

Set the spectrophotometer to the predetermined Amax.

Measure the absorbance of each standard solution, using the pure organic solvent as a
blank.

Plot a graph of absorbance versus concentration for the standard solutions to generate a
calibration curve.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢) and the
correlation coefficient (R?). An R2 value > 0.99 is desirable.

Step 3: Preparation of Saturated Solutions

Add an excess amount of Disperse Orange 31 to a known volume of the organic solvent in
a sealed glass vial.

Equilibrate the mixture in a temperature-controlled shaker at a constant temperature (e.g., 25
°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the solution to stand undisturbed at the same temperature to allow
the excess solid to settle.

Step 4: Measurement and Calculation

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.45
pum syringe filter to remove any undissolved patrticles.
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» Accurately dilute the filtered saturated solution with the same organic solvent to an extent
that the absorbance falls within the linear range of the calibration curve. Record the dilution
factor.

e Measure the absorbance of the diluted saturated solution at the Amax.

e Use the equation of the calibration curve to calculate the concentration of the diluted
saturated solution.

» Multiply the calculated concentration by the dilution factor to determine the concentration of
the saturated solution. This value represents the solubility of Disperse Orange 31 in the
specific solvent at the experimental temperature.

Visualization of Experimental Workflow

// Node Definitions start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; prep_stock [label="Prepare Stock Solution\n(Known Concentration)",
fillcolor="#FBBCO05", fontcolor="#202124"]; det_lambda_max [label="Determine Amax\n(UV-Vis
Scan)", fillcolor="#FBBCO05", fontcolor="#202124"]; prep_standards [label="Prepare Standard
Solutions\n(Serial Dilution)", fillcolor="#FBBC05", fontcolor="#202124"]; measure_standards
[label="Measure Absorbance\nof Standards at Amax", fillcolor="#34A853",
fontcolor="#FFFFFF"]; gen_cal_curve [label="Generate Calibration Curve\n(Absorbance vs.
Concentration)", fillcolor="#34A853", fontcolor="#FFFFFF"]; prep_sat_sol [label="Prepare
Saturated Solution\n(Excess Dye + Solvent)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
equilibrate [label="Equilibrate at\nConstant Temperature", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; filter_sol [label="Filter Supernatant", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; dilute_sat_sol [label="Dilute Saturated Solution\n(Known Dilution
Factor)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; measure_sat_sol [label="Measure
Absorbance\nof Diluted Saturated Solution”, fillcolor="#34A853", fontcolor="#FFFFFF"];
calc_solubility [label="Calculate Solubility\n(Using Calibration Curve & Dilution Factor)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, style=filled,
fillcolor="#4285F4", fontcolor="#FFFFFF"];

I/l Edges start -> prep_stock; prep_stock -> det_lambda_max; prep_stock -> prep_standards;
det_lambda_max -> measure_standards; prep_standards -> measure_standards;
measure_standards -> gen_cal_curve; start -> prep_sat_sol; prep_sat_sol -> equilibrate;
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equilibrate -> filter_sol; filter_sol -> dilute_sat_sol; dilute_sat_sol -> measure_sat_sol;
gen_cal_curve -> calc_solubility [style=dashed]; measure_sat_sol -> calc_solubility;
calc_solubility -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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